1-Propanone, 1-benzo(b)thien-3-yl-3-(4-morpholinyl)-, hydrochloride
Overview
Description
AQ 1994 is a platelet aggregation inhibitor.
Scientific Research Applications
The papers retrieved pertain to a wide array of topics including environmental phenols in pregnant women, the effects of certain chemicals on circulation and pulmonary gas exchange, and the toxicity and metabolism of various compounds. For instance:
Environmental Phenols in Pregnant Women : Mortensen et al. (2014) conducted a study on the exposure of pregnant women to various environmental phenols, assessing the urinary concentrations of these chemicals. This research provides insights into the exposure levels of certain phenols in pregnant women but does not mention "1-Propanone, 1-benzo(b)thien-3-yl-3-(4-morpholinyl)-, hydrochloride" specifically Mortensen et al., 2014.
Effect on Circulation and Gas Exchange : Koch (1976) investigated the effects of a chemical compound (not the specific one ) on various physiological aspects such as blood pressure, ventilation, and gas exchange. Again, while this research is within the realm of chemical impact studies, it does not specifically address the compound Koch, 1976.
properties
CAS RN |
61-44-9 |
|---|---|
Product Name |
1-Propanone, 1-benzo(b)thien-3-yl-3-(4-morpholinyl)-, hydrochloride |
Molecular Formula |
C15H18ClNO2S |
Molecular Weight |
311.8 g/mol |
IUPAC Name |
1-(1-benzothiophen-3-yl)-3-morpholin-4-ylpropan-1-one;hydrochloride |
InChI |
InChI=1S/C15H17NO2S.ClH/c17-14(5-6-16-7-9-18-10-8-16)13-11-19-15-4-2-1-3-12(13)15;/h1-4,11H,5-10H2;1H |
InChI Key |
MHFIDACTVZJUFJ-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCC(=O)C2=CSC3=CC=CC=C32.Cl |
Canonical SMILES |
C1COCCN1CCC(=O)C2=CSC3=CC=CC=C32.Cl |
Appearance |
Solid powder |
Other CAS RN |
61-44-9 |
Pictograms |
Irritant |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
alpha-benzothienyl-beta-N-morpholinoethyl ketone AQ 1994 AQ-1994 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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